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Natural Plant Sources of Leucocianidol

Leucocianidol, also known as leucocyanidin, is widely distributed in the plant kingdom. The table below

catalogs plants known to contain this compound, organized by plant species and family.

Plant Species (Botanical Name)

Plant Family

Common Name

Plant Part(s)
Documented

Aesculus hippocastanum [1] [2]

Bergenia ciliata, B. pacumbis, B.
purpurascens, B. stracheyi [3]

Dodonaea viscosa [4]

Grewia bicolor [5]

Theobroma cacao [2]

Vitis vinifera [2]

Sapindaceae

Saxifragaceae

Sapindaceae

Malvaceae

Malvaceae

Vitaceae

Horse Chestnut

Bergenia

Hopbush

White Berry Grewia

Cacao Tree

Common Grape
Vine

Seeds [1]

Multiple parts (roots,
leaves, rhizome)

Information not
specified in source

Leaves

Information not
specified in source

Information not
specified in source
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Plant Part(s)

Plant Species (Botanical Name) Plant Family Common Name
Documented
Zea mays [2] Poaceae Maize / Corn Information not
specified in source
Various other species [2] Various Banana, Barley, Information not
Guava, Pine, etc. specified in source

> Note: The table lists plants specifically identified in the search results. For many species, the specific plant

part containing leucocianidol was not detailed in the available sources.

Extraction, Isolation, and Analysis Protocols

Established laboratory methods can isolate leucocianidel from plant material for research purposes. The

following workflow summarizes a protocol used for its isolation from Grewia bicolor leaves [5].
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Detailed Methodology:

e Extraction: Dried, powdered plant material (e.g., leaves) is extracted via maceration with a solvent
such as methanol at room temperature for ~72 hours [5].

e Concentration: The resulting mixture is filtered, and the filtrate is concentrated using a vacuum rotary
evaporator at a controlled temperature (e.g., 40°C) to obtain a crude extract [5].

¢ |solation: The crude extract undergoes repeated chromatographic separation, typically using silica
gel columns, to isolate individual compounds [5].

¢ Characterization: The identity and purity of isolated leucocianidol are confirmed through
spectroscopic techniques, including one-dimensional and two-dimensional Nuclear Magnetic
Resonance (NMR) and Mass Spectroscopy (MS) [5].
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Pharmacological Activity and Research Applications

Leucocianidol shows promise in several research areas based on its bioactivity. Key findings and

experimental models are summarized below.

Pharmacological
Area

Observed Activity | Potential Use

Experimental Model / Context

Anti-ulcerogenic [1]

[6]

Liver Disease
Research [1]

Antiviral [4]

Anti-inflammatory

[5]

Significant protective effect against
aspirin-induced stomach erosions [6].

Tool for studying non-alcoholic fatty
liver disease (NAFLD) [1].

Identified as a potential inhibitor of
Dengue virus NS5 methyltransferase
[4].

Promising anti-inflammatory activity by
inhibiting protein denaturation [5].

In vivo rat model (Wistar rats, 5 mg
dose) [6].

Cited as a research application [1].

Computational molecular docking
analysis [4].

In vitro inhibition of Bovine Serum
Albumin (BSA) denaturation assay

[5].

Experimental Protocol: Anti-inflammatory BSA Denaturation Assay [5] This in vitro method is used to

evaluate a compound's anti-inflammatory potential.

¢ Incubation: 50 pL of the test compound at various concentrations is mixed with 450 uL of a 1% BSA

solution.

e Heat Denaturation: The mixture is incubated at 37°C for 20 minutes, then heated to 57°C for 3

minutes.

e Measurement: After cooling, 2.5 mL of phosphate buffer is added, and the absorbance is measured

at 660 nm.

e Analysis: The percentage inhibition of denaturation is calculated relative to a control, with Diclofenac
sodium typically used as a standard reference.

Research Context and Future Perspectives
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While the provided data is promising, it is important to note that much of the evidence for leucocianidol's
bioactivity comes from in vitro studies and preliminary in vivo models [6] [4] [5]. The journey from these

early findings to a developed therapeutic requires extensive further investigation.

Key research gaps that need addressing include:

¢ Mechanism of Action: Detailed studies are needed to fully elucidate the molecular pathways through
which leucocianidol exerts its effects, such as its anti-ulcer or anti-NAFLD activities [1] [6].

¢ Advanced Preclinical Studies: Comprehensive in vivo pharmacokinetics, toxicity profiles, and
efficacy studies in validated animal models are essential next steps.

e Human Clinical Trials: Ultimately, well-designed clinical trials are necessary to confirm safety and
efficacy in humans.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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